Cas no 201789-32-4 (1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester)

• Product Name: 1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester
• CAS No: 201789-32-4
• MF: C₃₅H₂₈O₁₁
• MW: 624.590230941772
• MDL: MFCD11865346
• CID: 240954
• PubChem ID: 11758629
• Update Time: 2025-07-28

1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 2,3,4-Tri-O-benzoyl-D-glucuronic Acid Methyl Ester
• 2,3,4-Tri-O-benzoyl-
• D-Glucopyranuronicacid, methyl ester, tetrabenzoate (9CI)
• methyl (2S,3S,4S,5R)-3,4,5,6-tetrabenzoyloxyoxane-2-carboxylate
• 2,3,4,4A,5,6-HEXAHYDRO-1H-PYRAZINO[1,2-A]QUINOXALINE
• Methyl(benzoyl-2,3,4-tri-O-benzoyl-D-glucopyranoside)uronate
• Methyl 1,2,3,4-Tetra-O-benzoyl-D-glucuronate
• AKOS032455846
• W-201760
• 1,?2,?3,?4-?Tetra-?O-?benzoyl-?D-?glucuronide Methyl Ester
• 2,3,4-Tri-O-benzoyl- alpha -D-glucuronic Acid Methyl Ester
• methyl (2S, 3S, 4S, 5R)-3, 4, 5, 6-tetrabenzoyloxyoxane-2-carboxylate
• D-Glucopyranuronic acid, methyl ester, tetrabenzoate
• CS-12899
• 201789-32-4
• Methyl 1,2,3,4-tetra-O-benzoyl-D-glucopyranuronate
• DTXSID60471914
• 1,2,3,4-Tetra-O-benzoyl-D-glucuronide methyl ester
• 1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester

• MDL： MFCD11865346
• Inchi： 1S/C35H28O11/c1-41-34(40)28-26(42-30(36)22-14-6-2-7-15-22)27(43-31(37)23-16-8-3-9-17-23)29(44-32(38)24-18-10-4-11-19-24)35(45-28)46-33(39)25-20-12-5-13-21-25/h2-21,26-29,35H,1H3/t26-,27-,28-,29+,35?/m0/s1
• InChI Key： YCSADDLHGRKXCS-NPWNUQMOSA-N
• SMILES： O1C([C@@H]([C@H]([C@@H]([C@H]1C(=O)OC)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 624.16300
• Monoisotopic Mass: 624.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 46
• Rotatable Bond Count: 14
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 121-129°C
• Boiling Point: 732.9±60.0 °C at 760 mmHg
• Flash Point: 303.3±32.9 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
• Stability/Shelf Life: Acid Sensitive, Temperature Sensitive
• PSA: 140.73000
• LogP: 4.41810
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

1,2,3,4-Tetra-O-benzoyl-D-glucuronide Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Pentacarboxylic acids and derivatives